5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine

• Molecular Formula: C10H13FN2O
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-fluoro-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C10H13FN2O/c1-13(2)10-5-8(11)9(6-12-10)14-7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key: PSFONWCIKDVUMC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=C1)F)OC2CC2

Description

5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine is a chemical compound with the molecular formula C10H13FN2O and a molecular weight of 196.224 g/mol . This compound is part of the fluorinated pyridines family, which are known for their unique physical, chemical, and biological properties due to the presence of fluorine atoms in the aromatic ring .

Preparation Methods

The synthesis of 5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine involves several steps. One common method includes the diazotization of aminopyridines in the presence of trifluoromethanesulfonic acid, followed by heating in dimethylformamide to replace the trifluoromethanesulfonyloxy group with a dimethylamino group . This method provides high yields and can be accelerated under microwave irradiation . Industrial production methods often involve similar synthetic routes but on a larger scale, ensuring high purity and yield .

Chemical Reactions Analysis

5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom in the aromatic ring can be substituted with other groups under specific conditions.

Oxidation and Reduction:

Common Reagents and Conditions: Reagents such as trifluoromethanesulfonic acid and dimethylformamide are commonly used in the synthesis and reactions of this compound.

Scientific Research Applications

5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound’s unique properties make it useful in biological studies, particularly in the development of imaging agents.

Medicine: Fluorinated pyridines, including this compound, are explored for their potential use in pharmaceuticals due to their biological activity.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

like other fluorinated pyridines, it likely interacts with specific molecular targets and pathways due to the presence of the fluorine atom, which can influence the compound’s reactivity and biological activity .

Comparison with Similar Compounds

5-Cyclopropoxy-4-fluoro-N,N-dimethylpyridin-2-amine can be compared with other similar compounds such as:

5-Chloro-3-fluoro-N,N-dimethyl-2-pyridinamine: This compound has a chlorine atom instead of a cyclopropoxy group, which can influence its reactivity and applications.

4-Cyclopropoxy-5-fluoro-N,N-dimethylpyridin-3-amine: This compound has a similar structure but with different positioning of the cyclopropoxy and fluorine groups, affecting its chemical properties.